Cas no 131748-15-7 (3-Methyl-5-(trifluoromethyl)pyridine)

3-Methyl-5-(trifluoromethyl)pyridine structure

131748-15-7 structure

Product Name:3-Methyl-5-(trifluoromethyl)pyridine

CAS No:131748-15-7

Molecular Formula:C₇H₆NF₃

Molecular Weight:161.12444

MDL:MFCD11101004

CID:1027703

PubChem ID:14761445

3-Methyl-5-(trifluoromethyl)pyridine Properties

Names and Identifiers

- 3-Methyl-5-(trifluoromethyl)pyridine
- AGN-PC-002GGS
- AK-57692
- ANW-55767
- CTK8B6997
- KB-236598
- SureCN1310273
- OGYBTPBTMJKGCP-UHFFFAOYSA-N
- MFCD11101004
- AKOS005258149
- DTXSID90563694
- SCHEMBL1310273
- Pyridine, 3-methyl-5-(trifluoromethyl)-
- 131748-15-7
- PSSOJDSZUGRFOJ-UHFFFAOYSA-N
- FS-4953
- SB54594
- 3-METHYL-5-(TRIFLUOROMETHYL)PYRIDINE
- +Expand
- MDL： MFCD11101004
- InChIKey： QWBZMCXMVOZHMO-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H6F3N/c1-5-2-6(4-11-3-5)7(8,9)10/h2-4H,1H3
- SMILES： CC1=CC(=CN=C1)C(F)(F)F

Computed Properties

Exact Mass: 161.04528
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 161.04523368g/mol
Heavy Atom Count: 11
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

3-Methyl-5-(trifluoromethyl)pyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00104N-250mg	Pyridine, 3-methyl-5-(trifluoromethyl)-	131748-15-7	99%	250mg	$62.00
A2B Chem LLC	AA46023-250mg	3-Methyl-5-(trifluoromethyl)pyridine	131748-15-7	99%	250mg	$35.00	2024-04-20
Chemenu	CM172785-10g	3-Methyl-5-(trifluoromethyl)pyridine	131748-15-7	95%	10g	$299	2021-08-05
eNovation Chemicals LLC	Y1265089-250mg	Pyridine, 3-methyl-5-(trifluoromethyl)-	131748-15-7	99%	250mg	$180	2024-06-08
Fluorochem	094124-1g	3-Methyl-5-(trifluoromethyl)pyridine	131748-15-7	99%	1g	￡39.00	2022-03-01
Matrix Scientific	071558-5g	3-Methyl-5-(trifluoromethyl)pyridine, 95%	131748-15-7	95%	5g	$925.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1766216-1g	3-Methyl-5-(trifluoromethyl)pyridine	131748-15-7	98%	1g	￥4272.00

3-Methyl-5-(trifluoromethyl)pyridine Related Literature

1. Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†

Kerem Kaya,Mustafa Seba,Takehiro Fujita,Shigeru Yamago Polym. Chem., 2018,9, 5639-5643
2. Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†

Chun-Ju Yang,Wang-Hsien Ding RSC Adv., 2020,10, 35557-35564
3. Enhanced protein internalization and efficient endosomal escape using polyampholyte-modified liposomes and freeze concentration†

Sana Ahmed,Satoshi Fujita,Kazuaki Matsumura Nanoscale, 2016,8, 15888-15901
4. Dual-functional melanin-based nanoliposomes for combined chemotherapy and photothermal therapy of pancreatic cancer

Jiasui Chai RSC Adv., 2019,9, 3012-3019
5. Benzothiadiazole- and pyrrole-based polymers bearing thermally cleavable solubilizing groups as precursors for low bandgap polymers†

Carine Edder,Paul B. Armstrong,Kris B. Prado Chem. Commun., 2006, 1965-1967
6. Molecular design on isoxazolone-based derivatives with large second-order harmonic generation effect and terahertz wave generation†

Yin Li,Heng Tu,Zheshuai Lin,Degang Xu,Guochun Zhang,Yicheng Wu,Jianquan Yao CrystEngComm, 2016,18, 3667-3673
7. A dopamine-modulated nitrogen-doped graphene quantum dot fluorescence sensor for the detection of glutathione in biological samples

Zhenzhen Liu,Yan Gong,Zhefeng Fan New J. Chem., 2016,40, 8911-8917
8. Zn-MOFs containing flexible α,ω-alkane (or alkene)-dicarboxylates with 1,2-bis(4-pyridyl)ethylene: comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands†

Hyun-Chul Kim,Seong Huh,Jin Yeong Kim,Hoi Ri Moon,Do Nam Lee,Youngmee Kim CrystEngComm, 2017,19, 99-109
9. Highly efficient removal of organic pollutants by ultrahigh-surface-area-ethynylbenzene-based conjugated microporous polymers via adsorption–photocatalysis synergy†

Junhui Wang,Huangsheng Yang,Long Jiang,Shuqin Liu,Zhengping Hao,Jie Cheng,Gangfeng Ouyang Catal. Sci. Technol., 2018,8, 5024-5033
10. Development of a method for the sampling and analysis of nickel and inorganic compounds of nickel in workplace air using atomic absorption spectrometry

Analyst, 1995,120, 2089-2095

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